(Z)-2-(4-(4-fluorophenyl)thiazol-2-yl)-3-(4-hydroxy-3-nitrophenyl)acrylonitrile

• IUPAC Name: (Z)-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile
• InChI: InChI=1S/C18H10FN3O3S/c19-14-4-2-12(3-5-14)15-10-26-18(21-15)13(9-20)7-11-1-6-17(23)16(8-11)22(24)25/h1-8,10,23H/b13-7-
• InChI Key: CHBDPOROAIODDH-QPEQYQDCSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC(=N2)C(=CC3=CC(=C(C=C3)O)[N+](=O)[O-])C#N)F
• Isomeric SMILES: C1=CC(=CC=C1C2=CSC(=N2)/C(=C\C3=CC(=C(C=C3)O)[N+](=O)[O-])/C#N)F
• Molecular Formula: C18H10FN3O3S
• Molecular Weight: 367.4 g/mol

Description

(Z)-2-(4-(4-fluorophenyl)thiazol-2-yl)-3-(4-hydroxy-3-nitrophenyl)acrylonitrile, also known as FN3, is a synthetic compound that has been the focus of scientific research due to its potential as a therapeutic agent. FN3 belongs to a class of compounds known as acrylonitriles, which have been found to have a variety of biological activities. In

Scientific Research Applications

Biological Activity and Fungicidal Properties

(Z)-2-(4-(4-fluorophenyl)thiazol-2-yl)-3-(4-hydroxy-3-nitrophenyl)acrylonitrile and its derivatives have been researched for their biological activities. One of the studies synthesized novel thiazolylacrylonitriles and tested them for fungicidal activities. These compounds exhibited significant inhibitory effects on Colletotrichum gossypii, with certain compounds showing growth inhibition rates of more than 80% at a concentration of 25 mg/L (Shen, 2010).

Antioxidant Properties

The antioxidant activities of related compounds were explored by synthesizing derivatives of 4-Fluorobenzaldehyde, including 2-(4-fluorophenyl)thiazolidin-4-one derivatives. Some of these compounds demonstrated promising antioxidant activities, contributing to the understanding of the potential therapeutic applications of these derivatives (El Nezhawy et al., 2009).

Photonic and Optical Applications

The compound and its related derivatives have shown promising results in photonic and optical applications. For instance, a study on the photoinduced birefringence in PMMA polymer doped with a pyrazoline derivative revealed that these materials could be used for fabricating photochromic polymers for optical switchers (Szukalski et al., 2015). Similarly, the development of organic powders exhibiting piezochromic behaviors under hydrostatic pressure was demonstrated, indicating potential applications in fluorescence-based devices (Ouyang et al., 2016).

Photoluminescence and Fluorescence Studies

Several studies have focused on the synthesis and characterization of derivatives for their photoluminescence and fluorescence properties. Compounds like 2-(4-Bromophenyl)-3-(4-(5-((Z)-2-cyano-2-phenylvinyl)thiophen-3-yl)-phenyl)acrylonitrile have been synthesized and shown to emit green fluorescence, indicating their potential use in various photophysical applications (Xu et al., 2012).